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Compound of Interest

Compound Name: Nickel iodide

Cat. No.: B083969 Get Quote

For Immediate Reference: Essential Safety and Handling Information for Nickel(II) Iodide

This guide provides crucial safety protocols and logistical plans for laboratory professionals,

including researchers, scientists, and drug development experts, who handle Nickel(II) Iodide.

Adherence to these procedures is vital for ensuring personal safety and minimizing

environmental impact.

Priority Actions & Essential Protective Equipment
Nickel(II) Iodide (NiI₂) is a hazardous substance that poses significant health risks.[1][2][3] It is

classified as a carcinogen, a suspected mutagen, a reproductive toxin, and a respiratory and

skin sensitizer.[1][2][3][4] Therefore, stringent safety measures are imperative.

Personal Protective Equipment (PPE) Requirements
Proper PPE is the first line of defense against exposure. The following table summarizes the

mandatory equipment for handling Nickel Iodide.
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PPE Category Item Specifications & Use Case

Hand Protection Nitrile Gloves

Recommended for handling

nickel salts. For extended

contact or handling larger

quantities, double-gloving is

advised.[1] Always inspect

gloves for tears or punctures

before use.

Eye Protection
Safety Goggles or a Face

Shield

Must be worn to protect

against dust particles and

splashes. Standard safety

glasses are not sufficient.

Respiratory Protection
NIOSH-approved Particulate

Respirator

A P2 (EN 143) or equivalent

respirator is necessary to

prevent inhalation of harmful

dust.[5]

Body Protection
Laboratory Coat & Protective

Clothing

A fully buttoned lab coat and

long pants should be worn. For

larger scale operations, a

chemical-resistant apron or

suit may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Nickel Iodide is crucial to minimize risk. The following

workflow outlines the necessary steps for safe manipulation of this compound.

Preparation and Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.benchchem.com/product/b083969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling & Cleanup

Designate a specific handling area

Review Safety Data Sheet (SDS)

Don appropriate Personal Protective Equipment (PPE)

Use a chemical fume hood or ventilated enclosure for weighing

Transfer Nickel Iodide carefully to avoid dust generation

If making a solution, add the solid to the solvent slowly

Avoid contact with skin, eyes, and clothing

Decontaminate work surfaces with a suitable cleaner

Remove PPE carefully to avoid self-contamination

Wash hands and any exposed skin thoroughly with soap and water

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of Nickel Iodide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b083969?utm_src=pdf-body-img
https://www.benchchem.com/product/b083969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan: Managing Nickel Iodide Waste
Proper disposal of Nickel Iodide and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol
Waste Segregation: All solid Nickel Iodide waste, as well as any materials contaminated

with it (e.g., gloves, weighing paper, pipette tips), must be collected in a dedicated, clearly

labeled hazardous waste container.

Container Labeling: The waste container must be labeled as "Hazardous Waste" and include

the full chemical name: "Nickel(II) Iodide".

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. Do not dispose of Nickel Iodide down the drain or in regular trash.[1]

Quantitative Hazard and Exposure Data
Understanding the quantitative aspects of Nickel Iodide's hazards is essential for risk

assessment.

Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)
1 mg/m³ (as Ni) [6]

ACGIH Threshold Limit Value

(TLV)

0.1 mg/m³ (as Ni, inhalable

fraction)
[6]

NIOSH Immediately

Dangerous to Life or Health

(IDLH)

10 mg/m³ (as Ni) [6]
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Disclaimer: This guide is intended for informational purposes and should be used in conjunction

with your institution's specific safety protocols and the manufacturer's Safety Data Sheet

(SDS). Always prioritize safety and consult with your institution's Environmental Health and

Safety (EHS) department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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